Cas no 1250132-05-8 (3-(cyclopropylmethoxy)pyrazine-2-carbonitrile)

• Product Name: 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile
• CAS No: 1250132-05-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5320723
• Update Time: 2025-06-08

3-(cyclopropylmethoxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile, 3-(cyclopropylmethoxy)-
• 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile

• Inchi： 1S/C9H9N3O/c10-5-8-9(12-4-3-11-8)13-6-7-1-2-7/h3-4,7H,1-2,6H2
• InChI Key： CEYCRCKJCQWWDI-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CN=C1OCC1CC1

Additional information on 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile

Introduction to 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile (CAS No. 1250132-05-8)

3-(cyclopropylmethoxy)pyrazine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1250132-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a cyclopropylmethoxy substituent and a cyano group at the 2-position endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The structural motif of 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile positions it as a versatile building block for more complex molecules. The cyano group, being highly polar, contributes to the compound's reactivity in nucleophilic substitution reactions, while the cyclopropylmethoxy moiety introduces steric hindrance and electronic effects that can modulate biological activity. Such features are particularly attractive in medicinal chemistry, where fine-tuning of molecular structure is essential for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Pyrazines are known to exhibit properties ranging from antimicrobial and anti-inflammatory effects to potential applications in central nervous system (CNS) disorders. The specific substitution pattern in 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex pharmacophores. The cyano group can be further functionalized through reduction to an amine or hydrolysis to a carboxylic acid, while the cyclopropylmethoxy group can undergo various transformations, including ether cleavage or metalation, enabling access to diverse chemical space. These synthetic possibilities have made 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile a subject of interest for chemists engaged in drug development.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies suggest that the electronic distribution around the pyrazine ring, influenced by the cyano and cyclopropylmethoxy substituents, could enhance binding affinity to specific biological targets. Such insights are crucial for rational drug design and have guided experimental efforts toward optimizing lead compounds.

The agrochemical sector has also shown interest in pyrazine derivatives due to their potential as intermediates in the development of novel pesticides and herbicides. The structural features of 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile, particularly its ability to interact with biological systems through multiple mechanisms, make it a valuable asset in this field. Researchers are exploring its derivatives as candidates for improving crop protection strategies while minimizing environmental impact.

In terms of synthetic methodologies, 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile has been employed in various multi-step syntheses. For instance, its conversion into other pyrazine derivatives involves strategic functional group interconversions that highlight its role as a versatile scaffold. The compound's stability under different reaction conditions further enhances its utility as an intermediate, allowing chemists to explore diverse synthetic pathways without compromising yield or purity.

The pharmacological profile of 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile is still under investigation, but preliminary studies have revealed intriguing possibilities. Its analogs have shown activity against certain enzymes and receptors implicated in metabolic disorders and cancer. The unique combination of electronic and steric effects provided by its substituents suggests that it may modulate signaling pathways relevant to these diseases.

Future research directions may include exploring the compound's potential as an adjuvant in vaccine formulations or as a component in combination therapies. The ability to modify its structure allows for tailored modifications that could enhance therapeutic efficacy while reducing side effects. As computational tools become more sophisticated, virtual screening approaches will likely play a larger role in identifying new applications for this compound.

Industrial-scale production of 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile is feasible given its well-established synthetic routes. Manufacturers are focusing on optimizing processes to ensure cost-effectiveness and scalability without compromising quality control standards. This accessibility is crucial for supporting both academic research and commercial development efforts.

The regulatory landscape for novel compounds like 3-(cyclopropylmethoxy)pyrazine-2-carbonitrile continues to evolve, with increasing emphasis on safety and environmental considerations. Compliance with international guidelines ensures that its use remains ethical and sustainable across different sectors. As regulatory frameworks become more stringent, companies investing in this area must prioritize responsible innovation.

In conclusion,3-(cyclopropylmethoxy)pyrazine-2-carbonitrile (CAS No. 1250132-05-8) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features offer numerous opportunities for further exploration across pharmaceuticals, agrochemicals, and material sciences. As research progresses，this compound is poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.